Cas no 1780343-51-2 (3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 1780343-51-2
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5972394
• PubChem ID: 84807362
• Update Time: 2025-10-29

3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• EN300-1916583
• 1780343-51-2

• Inchi： 1S/C8H10BrNO2S/c1-4-2-6(9)7(13-4)5(3-10)8(11)12/h2,5H,3,10H2,1H3,(H,11,12)
• InChI Key： DQBZTEOKHYJOSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C(=O)O)CN

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid

3-Amino-2-(3-Bromo-5-Methylthiophen-2-yl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 1780343-51-2) is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and development. The molecule consists of a thiophene ring substituted with bromine and methyl groups, linked to a propanoic acid moiety containing an amino group. This combination of functional groups contributes to its diverse chemical properties and biological activities.

The thiophene ring in the molecule is a key structural feature, known for its aromaticity and stability. Substitution patterns on the thiophene ring, such as the presence of bromine and methyl groups, significantly influence the compound's electronic properties and reactivity. The bromo group introduces electron-withdrawing effects, which can enhance the compound's ability to participate in various chemical reactions. Meanwhile, the methyl group contributes electron-donating effects, balancing the electronic environment of the molecule and potentially improving its solubility and bioavailability.

The propanoic acid moiety attached to the thiophene ring plays a crucial role in determining the compound's acidity and reactivity. The carboxylic acid group is a common functional group in pharmaceuticals, often involved in hydrogen bonding interactions with biological targets. The amino group on the propanoic acid chain adds another layer of functionality, enabling the compound to participate in various biochemical processes. This combination of functional groups makes 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid a versatile molecule with potential applications in treating various diseases.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design due to their ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has emerged as a promising strategy for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structure of 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid makes it an ideal candidate for targeting specific PPIs, potentially leading to novel therapeutic agents.

One area where this compound has shown particular promise is in neurodegenerative diseases such as Alzheimer's disease (AD). AD is characterized by amyloid-beta (Aβ) plaques and tau protein tangles, which disrupt neuronal function. Research has demonstrated that certain thiophene derivatives can inhibit Aβ aggregation by interacting with specific residues on the amyloid-beta peptide. The bromo-substituted thiophene in this compound may enhance its ability to bind to Aβ monomers or oligomers, preventing their aggregation into toxic plaques.

In addition to its potential role in neurodegenerative diseases, 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid has also been investigated for its anti-cancer properties. Cancer remains one of the leading causes of death worldwide, and developing new therapies that target cancer cells without harming healthy tissue is a major focus of research. The compound's ability to modulate PPIs could be exploited to disrupt critical signaling pathways involved in cancer cell proliferation and survival.

Recent advancements in computational chemistry have enabled researchers to design more effective drug candidates by leveraging molecular docking studies. These studies allow scientists to predict how a compound will interact with a target protein at an atomic level. For 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid, molecular docking studies have revealed potential binding sites on key proteins involved in neurodegeneration and cancer progression.

The synthesis of 3-amino-2-(3-bromo-5-methylthiophen-2-yl)propanoic acid involves a series of well-established organic chemistry techniques. The thiophene ring can be synthesized via cyclization reactions using appropriate precursors, followed by substitution reactions to introduce the bromine and methyl groups. The propanoic acid moiety can then be appended using methods such as nucleophilic substitution or coupling reactions.

Despite its promising properties, further research is needed to fully understand the biological mechanisms underlying 3-amino-2-(3-bromo